Cas no 503132-29-4 (4-(((4-Chlorophenyl)amino)thioxomethyl)piperazinyl 2-furyl ketone)
4-(((4-Chlorophenyl)amino)thioxomethyl)piperazinyl 2-furyl ketone Chemical and Physical Properties
Names and Identifiers
-
- 4-(((4-CHLOROPHENYL)AMINO)THIOXOMETHYL)PIPERAZINYL 2-FURYL KETONE
- N-(4-chlorophenyl)-4-(furan-2-carbonyl)piperazine-1-carbothioamide
- Oprea1_813269
- 4-(((4-Chlorophenyl)amino)thioxomethyl)piperazinyl 2-furyl ketone
-
- MDL: MFCD06190880
- Inchi: 1S/C16H16ClN3O2S/c17-12-3-5-13(6-4-12)18-16(23)20-9-7-19(8-10-20)15(21)14-2-1-11-22-14/h1-6,11H,7-10H2,(H,18,23)
- InChI Key: OVZSWJHRQDXOED-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)NC(N1CCN(C(C2=CC=CO2)=O)CC1)=S
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 435
- Topological Polar Surface Area: 80.8
4-(((4-Chlorophenyl)amino)thioxomethyl)piperazinyl 2-furyl ketone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB164553-1 g |
4-(((4-Chlorophenyl)amino)thioxomethyl)piperazinyl 2-furyl ketone |
503132-29-4 | 1 g |
€211.30 | 2023-07-20 | ||
| abcr | AB164553-5 g |
4-(((4-Chlorophenyl)amino)thioxomethyl)piperazinyl 2-furyl ketone |
503132-29-4 | 5 g |
€377.50 | 2023-07-20 | ||
| abcr | AB164553-10 g |
4-(((4-Chlorophenyl)amino)thioxomethyl)piperazinyl 2-furyl ketone |
503132-29-4 | 10 g |
€482.50 | 2023-07-20 | ||
| abcr | AB164553-1g |
4-(((4-Chlorophenyl)amino)thioxomethyl)piperazinyl 2-furyl ketone; . |
503132-29-4 | 1g |
€211.30 | 2024-06-10 | ||
| abcr | AB164553-5g |
4-(((4-Chlorophenyl)amino)thioxomethyl)piperazinyl 2-furyl ketone; . |
503132-29-4 | 5g |
€377.50 | 2024-06-10 | ||
| abcr | AB164553-10g |
4-(((4-Chlorophenyl)amino)thioxomethyl)piperazinyl 2-furyl ketone; . |
503132-29-4 | 10g |
€482.50 | 2024-06-10 |
4-(((4-Chlorophenyl)amino)thioxomethyl)piperazinyl 2-furyl ketone Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 4-(((4-Chlorophenyl)amino)thioxomethyl)piperazinyl 2-furyl ketone
Comprehensive Analysis of 4-(((4-Chlorophenyl)amino)thioxomethyl)piperazinyl 2-furyl ketone (CAS No. 503132-29-4)
4-(((4-Chlorophenyl)amino)thioxomethyl)piperazinyl 2-furyl ketone (CAS No. 503132-29-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperazinyl and furyl ketone moieties, exhibits potential applications in drug discovery and development. Its molecular structure, featuring a 4-chlorophenyl group and a thioxomethyl linkage, makes it a subject of interest for researchers exploring novel bioactive molecules.
In recent years, the demand for piperazine derivatives has surged due to their versatility in medicinal chemistry. The 4-(((4-Chlorophenyl)amino)thioxomethyl)piperazinyl 2-furyl ketone is no exception, as it aligns with current trends in targeting enzyme inhibition and receptor modulation. Researchers are particularly intrigued by its potential role in addressing oxidative stress-related conditions, a hot topic in modern therapeutics. The compound's thioxomethyl group may contribute to its antioxidant properties, making it a candidate for further study in neurodegenerative and inflammatory diseases.
The synthesis of 4-(((4-Chlorophenyl)amino)thioxomethyl)piperazinyl 2-furyl ketone involves a multi-step process, often starting with the reaction of 4-chloroaniline with carbon disulfide to form the thioxomethyl intermediate. Subsequent coupling with piperazine and 2-furoyl chloride yields the final product. This synthetic route highlights the compound's complexity and the precision required in its preparation, which is a common challenge in organic synthesis.
From a structural perspective, the furyl ketone moiety in 4-(((4-Chlorophenyl)amino)thioxomethyl)piperazinyl 2-furyl ketone is noteworthy. Furanyl groups are known for their electron-rich nature, which can enhance binding affinity in drug-target interactions. This feature, combined with the piperazinyl ring's flexibility, suggests potential applications in designing central nervous system (CNS) therapeutics, a field where blood-brain barrier permeability is a critical factor.
In the context of computational chemistry, 4-(((4-Chlorophenyl)amino)thioxomethyl)piperazinyl 2-furyl ketone has been modeled to predict its molecular docking behavior. Preliminary studies indicate favorable interactions with serotonin receptors, sparking interest in its potential as a neuropharmacological agent. Such findings align with the growing focus on precision medicine and personalized therapeutics, where compounds with tailored properties are highly sought after.
The stability and solubility of 4-(((4-Chlorophenyl)amino)thioxomethyl)piperazinyl 2-furyl ketone are also critical considerations. Its chlorophenyl group may influence its lipophilicity, while the piperazinyl ring could enhance its water solubility. These properties are essential for optimizing bioavailability, a key parameter in drug development. Researchers are exploring formulations that balance these characteristics to improve the compound's pharmacokinetic profile.
Another area of interest is the compound's potential role in antimicrobial research. Given the rise of antibiotic resistance, novel compounds like 4-(((4-Chlorophenyl)amino)thioxomethyl)piperazinyl 2-furyl ketone are being evaluated for their broad-spectrum activity. Early-stage studies suggest that its thioxomethyl group may disrupt microbial cell membranes, offering a new mechanism of action against resistant strains.
In summary, 4-(((4-Chlorophenyl)amino)thioxomethyl)piperazinyl 2-furyl ketone (CAS No. 503132-29-4) represents a promising candidate for multiple applications in pharmaceutical research. Its unique structural features, combined with emerging trends in drug discovery and molecular modeling, position it as a compound of significant scientific interest. As research progresses, its potential to address unmet medical needs in CNS disorders, oxidative stress, and antimicrobial therapy will likely become clearer.
503132-29-4 (4-(((4-Chlorophenyl)amino)thioxomethyl)piperazinyl 2-furyl ketone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)